(E)-3-(3,4-dimethoxyphenyl)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)acrylamide

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C20H21N5O3/c1-25-15(11-16(24-25)17-13-21-8-9-22-17)12-23-20(26)7-5-14-4-6-18(27-2)19(10-14)28-3/h4-11,13H,12H2,1-3H3,(H,23,26)/b7-5+
• InChI Key: CAYOSXGUEOJLFM-FNORWQNLSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=NC=CN=C2)CNC(=O)C=CC3=CC(=C(C=C3)OC)OC
• Isomeric SMILES: CN1C(=CC(=N1)C2=NC=CN=C2)CNC(=O)/C=C/C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol

Description

(E)-3-(3,4-dimethoxyphenyl)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C20H21N5O3 and its molecular weight is 379.42. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(3,4-dimethoxyphenyl)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(3,4-dimethoxyphenyl)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of compounds related to (E)-3-(3,4-dimethoxyphenyl)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)acrylamide involves reactions with various chemicals to form new derivatives with distinct properties. For example, the synthesis of 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide was achieved through specific chemical reactions, and its crystal structure was analyzed using X-ray diffraction studies (Prabhuswamy et al., 2016).

Potential in Therapeutics and Antitumor Activity

• Some derivatives of this chemical structure have demonstrated notable in vitro antitumor activity. For instance, certain pyrimidiopyrazole derivatives have shown outstanding activity against specific cancer cell lines, underlining their potential therapeutic applications (Fahim et al., 2019).

Utility in Heterocyclic Chemistry

• The utility of related acrylamides in heterocyclic chemistry is significant, as they can be used for the synthesis of various heterocyclic compounds, which are essential in the development of new drugs and materials. This includes the formation of different derivatives through reactions with diverse nucleophiles (Bondock et al., 2014).

Application in Synthesis of Functional Materials

• Novel functional acrylamides, which are structurally related to the compound , have been synthesized and used in the formation of polymers. These polymers have potential applications in various fields, including materials science (Ling et al., 1999).